Cas no 2097865-91-1 (N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxybenzene-1-sulfonamide)

• Product Name: N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxybenzene-1-sulfonamide
• CAS No: 2097865-91-1
• MF: C₁₉H₁₉NO₄S₂
• MW: 389.488462686539
• CID: 6224322
• PubChem ID: 126852780
• Update Time: 2025-10-29

N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxybenzene-1-sulfonamide
• F6517-4906
• AKOS032466077
• N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}-2-methoxybenzene-1-sulfonamide
• 2-hydroxy-S-(2-methoxyphenyl)-2-[4-(thiophen-3-yl)phenyl]ethane-1-sulfonamido
• 2097865-91-1
• N-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]-2-methoxybenzenesulfonamide

• Inchi： 1S/C19H19NO4S2/c1-24-18-4-2-3-5-19(18)26(22,23)20-12-17(21)15-8-6-14(7-9-15)16-10-11-25-13-16/h2-11,13,17,20-21H,12H2,1H3
• InChI Key： JBTGMJGFHDLRPO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC)(NCC(C1C=CC(C2=CSC=C2)=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 389.07555043g/mol
• Monoisotopic Mass: 389.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 112Ų

Additional information on N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxybenzene-1-sulfonamide

Comprehensive Overview of N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxybenzene-1-sulfonamide (CAS No. 2097865-91-1)

N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxybenzene-1-sulfonamide (CAS No. 2097865-91-1) is a structurally complex sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of a thiophene ring, a hydroxyethyl moiety, and a methoxybenzene sulfonamide group, making it a promising candidate for various therapeutic applications. Its molecular architecture suggests potential interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation.

The thiophene ring, a key component of this molecule, is a heterocyclic compound widely recognized for its role in medicinal chemistry. Thiophene derivatives are often explored for their bioactive properties, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a thiophene moiety in N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxybenzene-1-sulfonamide enhances its potential for binding to biological targets, such as kinases or G-protein-coupled receptors (GPCRs).

Another critical feature of this compound is the 2-methoxybenzene sulfonamide group. Sulfonamides are a well-studied class of compounds known for their diverse pharmacological effects, including diuretic, antibacterial, and anticancer activities. The presence of a methoxy substituent on the benzene ring may further influence the compound's pharmacokinetic properties, such as solubility and metabolic stability, which are crucial for drug development.

Recent trends in pharmaceutical research highlight the growing interest in sulfonamide-based therapeutics, particularly for targeting rare diseases and orphan drugs. Given its structural complexity, N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxybenzene-1-sulfonamide could be a valuable scaffold for designing novel inhibitors or modulators of disease-related pathways. Researchers are increasingly focusing on personalized medicine and targeted therapies, where such compounds may play a pivotal role.

From a synthetic chemistry perspective, the preparation of N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxybenzene-1-sulfonamide involves multi-step organic transformations, including sulfonylation, aryl coupling, and hydroxylation reactions. These processes require careful optimization to achieve high yields and purity, which are essential for subsequent biological testing. The compound's CAS No. 2097865-91-1 serves as a unique identifier in chemical databases, facilitating its tracking in research and development pipelines.

In the context of drug discovery, this compound's potential applications extend to areas such as neurodegenerative diseases, metabolic disorders, and inflammatory conditions. For instance, sulfonamide derivatives have shown promise in modulating amyloid-beta aggregation, a key factor in Alzheimer's disease. Additionally, the hydroxyethyl group may contribute to the compound's ability to cross the blood-brain barrier, a critical consideration for central nervous system (CNS) therapeutics.

Environmental and green chemistry considerations are also relevant when discussing N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxybenzene-1-sulfonamide. Researchers are increasingly adopting sustainable synthetic methods to minimize waste and reduce the use of hazardous reagents. The development of catalytic processes and biocatalysis for synthesizing such complex molecules aligns with global efforts to promote eco-friendly pharmaceutical manufacturing.

In summary, N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxybenzene-1-sulfonamide (CAS No. 2097865-91-1) represents a fascinating example of modern medicinal chemistry. Its unique structural features, combined with the growing demand for innovative therapeutics, position it as a compound of significant interest for future research. As the scientific community continues to explore its potential, this molecule may contribute to breakthroughs in precision medicine and drug development.